2-Amino-3,5-dimethylbenzenesulfonic acid chemical properties
2-Amino-3,5-dimethylbenzenesulfonic acid chemical properties
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the chemical and physical properties of 2-Amino-3,5-dimethylbenzenesulfonic acid (CAS No. 88-22-2), a key intermediate in the synthesis of various azo dyes.[1][2] This document outlines its core properties, a detailed experimental protocol for its synthesis, and its primary application in dye manufacturing.
Core Chemical Properties
2-Amino-3,5-dimethylbenzenesulfonic acid, also known as m-Xylidine-6-sulfonic acid or 2,4-Dimethylaniline-6-sulfonic acid, is an aromatic sulfonic acid characterized by the presence of both an amino and a sulfonic acid functional group attached to a dimethylbenzene core.[3]
Physicochemical and Identification Data
The following tables summarize the key identification and physicochemical properties of the compound. Quantitative data is primarily based on predicted values, as experimental data is not consistently available in public literature.
Table 1: Compound Identification
| Identifier | Value |
|---|---|
| IUPAC Name | 2-Amino-3,5-dimethylbenzenesulfonic acid[4][5] |
| Synonyms | 2-Amino-3,5-xylenesulfonic acid, m-Xylidine-6-sulfonic acid, 2,4-Dimethylaniline-6-sulfonic acid[3] |
| CAS Number | 88-22-2[4][5] |
| Molecular Formula | C₈H₁₁NO₃S[4][5] |
| Molecular Weight | 201.24 g/mol [2] |
| Canonical SMILES | CC1=CC(=C(C(=C1)S(=O)(=O)O)N)C[3] |
| InChI Key | CFCXQQUQLZIZPI-UHFFFAOYSA-N[4] |
Table 2: Physicochemical Properties
| Property | Value | Notes |
|---|---|---|
| Physical Form | White to light yellow powder/solid.[3] | |
| Melting Point | 146-149 °C | This value is reported by some suppliers, though others state "Not Available". Sulfonic acids often decompose at high temperatures. |
| Boiling Point | Not Available | Decomposes before boiling.[3] |
| Density | 1.368 g/cm³ (Predicted) | |
| Water Solubility | 3.049 g/L at 25°C (Predicted) | The sulfonic acid group generally confers water solubility. |
Spectroscopic Data
Detailed experimental spectral data (¹H-NMR, ¹³C-NMR, IR, Mass Spectrometry) for 2-Amino-3,5-dimethylbenzenesulfonic acid is not widely available in peer-reviewed literature or public databases. Researchers are advised to acquire their own analytical data for full characterization upon synthesis or acquisition.
Experimental Protocols
The most common synthesis of 2-Amino-3,5-dimethylbenzenesulfonic acid is a two-step process starting from 3,5-dimethylbenzenesulfonic acid. This involves an electrophilic aromatic substitution (nitration) followed by a reduction of the resulting nitro group.
Synthesis of 2-Amino-3,5-dimethylbenzenesulfonic Acid
Step 1: Nitration of 3,5-dimethylbenzenesulfonic Acid
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Principle: An electrophilic aromatic substitution reaction where a nitro group (-NO₂) is introduced onto the benzene ring at the position ortho to the sulfonic acid group.
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Protocol:
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In a three-necked flask equipped with a mechanical stirrer, thermometer, and a dropping funnel, place 1.0 mole of 3,5-dimethylbenzenesulfonic acid.
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Cool the flask in an ice-salt bath to a temperature between 0-5 °C.
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Slowly add concentrated sulfuric acid (e.g., 300 mL of 98%) while ensuring the temperature remains below 10 °C.
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Once the starting material is fully dissolved, prepare a nitrating mixture of 1.1 moles of nitric acid (e.g., 70%) and an appropriate volume of concentrated sulfuric acid (e.g., 150 mL).
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Add the nitrating mixture dropwise from the funnel, maintaining the reaction temperature strictly between 0 and 5 °C.
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After the addition is complete, continue stirring the mixture at 5 °C for an additional 2 hours.
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Pour the reaction mixture slowly onto a large volume of crushed ice (e.g., 1 kg) with vigorous stirring.
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The product, 3,5-dimethyl-2-nitrobenzenesulfonic acid, will precipitate out of the solution.
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Collect the precipitate by filtration and wash thoroughly with cold water.
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Step 2: Reduction of 3,5-dimethyl-2-nitrobenzenesulfonic Acid
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Principle: The nitro group (-NO₂) of the intermediate is reduced to an amino group (-NH₂) using a suitable reducing agent, such as iron powder in an acidic medium (Béchamp reduction).
-
Protocol:
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Create a slurry of the 3,5-dimethyl-2-nitrobenzenesulfonic acid intermediate in water.
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Add a slight excess of iron powder to the slurry.
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Add a small amount of acid (e.g., hydrochloric or acetic acid) to initiate the reaction.
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Heat the mixture under reflux with vigorous stirring for several hours until the reaction is complete (monitored by TLC or HPLC).
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After completion, neutralize the reaction mixture with a base (e.g., calcium carbonate or sodium hydroxide) to precipitate iron oxides.
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Filter the hot solution to remove the iron sludge.
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The filtrate contains the sodium salt of the desired product. The free acid can be precipitated by acidifying the solution.
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Collect the final product, 2-Amino-3,5-dimethylbenzenesulfonic acid, by filtration, wash with a small amount of cold water, and dry.
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Visualizations
Synthesis Workflow
The following diagram illustrates the two-step synthesis process from the starting material to the final product.
Caption: Workflow for the synthesis of 2-Amino-3,5-dimethylbenzenesulfonic acid.
Role in Azo Dye Synthesis
This compound serves as a crucial diazo component in the synthesis of azo dyes. The primary amino group is converted into a diazonium salt, which then acts as an electrophile in an azo coupling reaction with an electron-rich coupling component (e.g., a naphthol derivative).
Caption: General pathway for the formation of azo dyes using the title compound.
Safety and Handling
2-Amino-3,5-dimethylbenzenesulfonic acid is classified as harmful if swallowed and causes serious eye irritation.[4] Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn when handling this chemical. It should be stored in a cool, dark place under an inert atmosphere. For detailed safety information, consult the Safety Data Sheet (SDS) from the supplier.
References
- 1. 2-amino-3,5-dimethylbenzene-1-sulfonic acid [stenutz.eu]
- 2. The identification of amino-acids by means of 3:5-dinitrobenzoyl chloride - PMC [pmc.ncbi.nlm.nih.gov]
- 3. Benzenesulfonic acid, 2-amino-3,5-dimethyl- | C8H11NO3S | CID 66608 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 4. sigmaaldrich.com [sigmaaldrich.com]
- 5. pschemicals.com [pschemicals.com]
